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Compound of Interest

Compound Name: Tetradecanedioate

Cat. No.: B1240563 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemicals like Tetradecanedioate. This

guide provides immediate, essential safety protocols and logistical plans for the operational

handling and disposal of Tetradecanedioate, fostering a secure research environment. The

following procedures are based on the safety data for Dimethyl tetradecanedioate, a common

derivative.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment are the first line of defense against

chemical exposure. Tetradecanedioate may cause skin, eye, and respiratory irritation.[1]

PPE Category Equipment Specification Standard/Regulation

Eye & Face Protection
Chemical safety goggles or a

full-face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Manufacturer's specifications

for chemical compatibility

Body Protection
Laboratory coat or chemical-

resistant coveralls.
To prevent skin exposure

Respiratory Protection
NIOSH/MSHA approved

respirator with a dust cartridge.

Required when engineering

controls are insufficient or

during spill cleanup
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Operational Plan: Safe Handling of
Tetradecanedioate
Adherence to a standardized operational plan minimizes the risk of exposure and accidents.

1. Preparation and Engineering Controls:

Ventilation: Always handle Tetradecanedioate in a well-ventilated area. A chemical fume

hood is highly recommended to minimize inhalation of dust or vapors.

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[2]

Material Review: Before beginning any work, thoroughly review the Safety Data Sheet (SDS)

for Tetradecanedioate.

2. Handling Procedure:

Avoid Dust/Aerosol Formation: Handle the compound carefully to avoid generating dust or

aerosols.[2]

Personal Contact: Avoid direct contact with the skin, eyes, and personal clothing.[3]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, before

eating, drinking, or smoking.[3]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[2]

3. Storage:

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]

Incompatibilities: Keep away from strong oxidizing agents.[4]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek medical attention if irritation persists.

[2][4]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

advice.[2][4]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

medical attention if symptoms develop.[2][4]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterward. Seek

medical attention.[2]

Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure regulatory compliance.

1. Waste Segregation and Collection:

Solid Waste: Dispose of unused Tetradecanedioate and any contaminated consumables

(e.g., weigh boats, pipette tips) in a designated solid chemical waste container.

Liquid Waste: Collect all reaction mixtures and solvent washes containing

Tetradecanedioate into a designated liquid chemical waste container. For small liquid

quantities (<50ml), absorb onto an inert material like paper towel and allow it to evaporate in

a fume hood before disposing of the paper towel as solid waste. For larger quantities, absorb

onto vermiculite or cat litter, scoop the mixture into a container, seal it, and store it for

collection by a licensed waste contractor.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-W011819S/Tetradecanedioic-acid-d24-SDS-MedChemExpress.pdf
https://www.tcichemicals.com/BE/en/sds/T1726_EU_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-W011819S/Tetradecanedioic-acid-d24-SDS-MedChemExpress.pdf
https://www.tcichemicals.com/BE/en/sds/T1726_EU_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-W011819S/Tetradecanedioic-acid-d24-SDS-MedChemExpress.pdf
https://www.tcichemicals.com/BE/en/sds/T1726_EU_6N.pdf
https://file.medchemexpress.com/batch_PDF/HY-W011819S/Tetradecanedioic-acid-d24-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1240563?utm_src=pdf-body
https://www.benchchem.com/product/b1240563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the

appropriate solid waste stream.

2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"Tetradecanedioate," and the associated hazards (Irritant).

3. Disposal Method:

All chemical waste should be disposed of in accordance with local, state, and federal

regulations. Hand over to a licensed hazardous waste disposal company. Do not dispose of it

with household garbage or allow it to reach the sewage system.

Experimental Workflow and Safety Logic
The following diagrams illustrate the procedural workflow for handling Tetradecanedioate and

the logical relationships of the safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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